2-(4-chlorophenyl)-5-((2-(2,3-dimethoxyphenyl)-5-methyloxazol-4-yl)methyl)pyrazolo[1,5-a]pyrazin-4(5H)-one

• IUPAC Name: 2-(4-chlorophenyl)-5-[[2-(2,3-dimethoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl]pyrazolo[1,5-a]pyrazin-4-one
• InChI: InChI=1S/C25H21ClN4O4/c1-15-20(27-24(34-15)18-5-4-6-22(32-2)23(18)33-3)14-29-11-12-30-21(25(29)31)13-19(28-30)16-7-9-17(26)10-8-16/h4-13H,14H2,1-3H3
• InChI Key: XIFLWKXYPBQKAX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(O1)C2=C(C(=CC=C2)OC)OC)CN3C=CN4C(=CC(=N4)C5=CC=C(C=C5)Cl)C3=O
• Molecular Formula: C25H21ClN4O4
• Molecular Weight: 476.9 g/mol
• CAS No.: 941923-98-4

Description

2-(4-chlorophenyl)-5-((2-(2,3-dimethoxyphenyl)-5-methyloxazol-4-yl)methyl)pyrazolo[1,5-a]pyrazin-4(5H)-one is a useful research compound. Its molecular formula is C25H21ClN4O4 and its molecular weight is 476.92. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

Research by Kariuki, Abdel-Wahab, and El‐Hiti (2021) focused on the synthesis and structural characterization of similar compounds, highlighting the potential for this compound in structural studies and material sciences. Their work involved crystallization and single crystal diffraction to determine structure, suggesting applications in crystallography and molecular design (Kariuki et al., 2021).

Antimicrobial and Anticancer Properties

Hafez, El-Gazzar, and Al-Hussain (2016) synthesized derivatives of similar compounds and evaluated their antimicrobial and anticancer activities. Their findings indicate that these compounds may have applications in developing new antimicrobial and anticancer agents (Hafez et al., 2016).

Inhibition of Cancer Cell Growth

A study by Zhang, Fan, Zhao, Shin, Dong, Xie, and Miao (2008) on pyrazolo[1,5-a]pyrazin-4(5H)-one derivatives, closely related to the compound , demonstrated inhibition of A549 lung cancer cell growth. This suggests potential applications in cancer research, particularly in developing novel treatments for lung cancer (Zhang et al., 2008).

Molecular Docking Studies for Anticancer and Antimicrobial Agents

Katariya, Vennapu, and Shah (2021) conducted molecular docking studies on similar compounds. Their research into the structure-activity relationships and anticancer activity suggests potential for these compounds in pharmaceutical drug development, particularly in overcoming microbial resistance (Katariya et al., 2021).

Applications in Crystallography

Kumarasinghe, Hruby, and Nichol (2009) synthesized derivatives and analyzed their structure using X-ray analysis, indicating applications in crystallography and molecular structure determination (Kumarasinghe et al., 2009).